Cas no 1363378-12-4 (tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• CAS No: 1363378-12-4
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD22415262
• CID: 2951763
• PubChem ID: 72207739
• Update Time: 2025-06-07

tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 反式-3-(BOC-氨基)-5-(三氟甲基)哌啶
• TRANS-3-(BOC-AMINO)-5-(TRIFLUORMETHYL)PIPERIDINE
• tert-Butyl ((3R,5R)-5-(trifluoromethyl)piperidin-3-yl)carbamate
• AT24846
• PB35632
• D79170
• tert-Butyl((3R,5R)-5-(trifluoromethyl)piperidin-3-yl)carbamate
• TERT-BUTYL N-[TRANS-5-(TRIFLUOROMETHYL)-3-PIPERIDYL]CARBAMATE
• tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• AKOS025290153
• 2-Methyl-2-propanyl [(3R,5R)-5-(trifluoromethyl)-3-piperidinyl]carbamate
• CUNVTZVWJLBPQS-HTQZYQBOSA-N
• MFCD22415262
• Carbamic acid, N-[(3R,5R)-5-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
• CS-0057388
• (3R,5R)-3-(Boc-amino)-5-(trifluormethyl)piperidine
• tert-butyl N-[trans-5-(trifluoromethyl)piperidin-3-yl]carbamate
• DTXSID801125964
• 1363378-12-4
• AS-34506
• tert-Butyl (trans-5-(trifluoromethyl)piperidin-3-yl)carbamate
• trans-3-(Boc-amino)-5-(trifluoromethyl)piperidine

• MDL： MFCD22415262
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8-/m1/s1
• InChI Key： CUNVTZVWJLBPQS-HTQZYQBOSA-N
• SMILES： FC([C@H]1CNC[C@@H](C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate

Introduction to tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate (CAS No. 1363378-12-4)

tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate (CAS No. 1363378-12-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a trifluoromethyl-substituted piperidine ring, which confer it with specific biological activities and potential therapeutic applications.

The tert-butyl carbamate moiety is a common protecting group used in organic synthesis to mask primary amines. It is known for its stability under various reaction conditions and can be selectively removed using mild acidic conditions, making it a versatile tool in the synthesis of complex molecules. The presence of this group in tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate allows for the controlled manipulation of the amino functionality during multi-step syntheses.

The (3R,5R)-5-(trifluoromethyl)piperidin-3-yl moiety is a chiral center that imparts significant stereochemical control to the molecule. The trifluoromethyl group is an important substituent in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This substitution can enhance the pharmacokinetic profile of drug candidates, making them more suitable for therapeutic use.

Recent studies have highlighted the potential of tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. The specific interaction of the trifluoromethyl-substituted piperidine with key receptors in the central nervous system (CNS) has been identified as a critical factor in its biological activity.

In addition to its potential as a therapeutic agent, tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate is also valuable as an intermediate in the synthesis of more complex molecules. Its chiral nature and functional groups make it an ideal starting material for the preparation of enantiomerically pure compounds, which are essential in many pharmaceutical applications.

The synthesis of tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate typically involves several steps, including the formation of the piperidine ring and the introduction of the trifluoromethyl group. Advanced synthetic methods, such as asymmetric catalysis and transition metal-catalyzed reactions, have been employed to achieve high yields and enantioselectivities. These methods have significantly improved the efficiency and scalability of the synthesis process.

In terms of safety and handling, it is important to note that while tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate are promising. Ongoing research aims to further elucidate its biological mechanisms and explore its potential applications in drug discovery. Additionally, efforts are being made to optimize its synthesis for large-scale production, which could facilitate its use in clinical trials and ultimately lead to new therapeutic options for patients.

In conclusion, tert-butyl N-[(3R,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate (CAS No. 1363378-12-4) is a multifaceted compound with significant potential in both research and pharmaceutical development. Its unique structural features and biological activities make it an important molecule for further investigation and application in various scientific fields.